Cas no 476325-99-2 (2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476325-99-2
• MF: C₂₂H₁₈N₂O₃S
• MW: 390.454924106598
• CID: 6598249
• Update Time: 2025-10-31

2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide
• 2,6-dimethoxy-N-(4-(naphthalen-1-yl)thiazol-2-yl)benzamide
• Benzamide, 2,6-dimethoxy-N-[4-(1-naphthalenyl)-2-thiazolyl]-

• Inchi： 1S/C22H18N2O3S/c1-26-18-11-6-12-19(27-2)20(18)21(25)24-22-23-17(13-28-22)16-10-5-8-14-7-3-4-9-15(14)16/h3-13H,1-2H3,(H,23,24,25)
• InChI Key： QSRPMGYJCSOZMD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=C3C(C=CC=C3)=CC=C2)=CS1)(=O)C1=C(OC)C=CC=C1OC

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 7.61±0.50(Predicted)

Additional information on 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 476325-99-2)

2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 476325-99-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a naphthalene moiety, and methoxy groups. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of ongoing investigation for various therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. It is known for its ability to enhance the stability and bioavailability of compounds. In the case of 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide, the thiazole ring likely plays a crucial role in modulating its interactions with biological targets.

The naphthalene moiety, a polycyclic aromatic hydrocarbon, is another key structural feature of this compound. Naphthalene derivatives are often associated with potent biological activities, including anti-inflammatory and anticancer properties. The presence of the naphthalene ring in 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide may contribute to its potential therapeutic effects by enhancing its lipophilicity and facilitating cellular uptake.

The methoxy groups (OCH₃) attached to the benzene ring are also significant. Methoxy substitution can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to specific receptors. In this compound, the methoxy groups may enhance the stability and solubility of the molecule, making it more suitable for pharmaceutical applications.

Recent studies have explored the biological activities of 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide. One notable area of research is its potential as an anticancer agent. Preliminary in vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve induction of apoptosis and cell cycle arrest at the G₀/G₁ phase.

In addition to its anticancer properties, 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide has also been investigated for its anti-inflammatory effects. In vivo studies using animal models have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide have also been studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in plasma. However, further research is needed to optimize its pharmacokinetic profile and ensure optimal therapeutic efficacy with minimal side effects.

In conclusion, 2,6-dimethoxy-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 476325-99-2) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.